Cas no 2248961-25-1 (5-bromo-2-chloro-N-(dimethyl-1,2-oxazol-4-yl)-6-methylpyridine-3-carboxamide)

• Product Name: 5-bromo-2-chloro-N-(dimethyl-1,2-oxazol-4-yl)-6-methylpyridine-3-carboxamide
• CAS No: 2248961-25-1
• MF: C₁₂H₁₁BrClN₃O₂
• MW: 344.591640710831
• CID: 5842534
• PubChem ID: 138013348
• Update Time: 2025-10-28

5-bromo-2-chloro-N-(dimethyl-1,2-oxazol-4-yl)-6-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-(dimethyl-1,2-oxazol-4-yl)-6-methylpyridine-3-carboxamide
• 5-Bromo-2-chloro-N-(3,5-dimethyl-1,2-oxazol-4-yl)-6-methylpyridine-3-carboxamide
• Z3063545639
• EN300-26607362
• 2248961-25-1

• Inchi： 1S/C12H11BrClN3O2/c1-5-9(13)4-8(11(14)15-5)12(18)16-10-6(2)17-19-7(10)3/h4H,1-3H3,(H,16,18)
• InChI Key： ODUOQRWHOINKOV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(=C(C=1)C(NC1C(C)=NOC=1C)=O)Cl

Computed Properties

• Exact Mass: 342.97232g/mol
• Monoisotopic Mass: 342.97232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68Ų

Additional information on 5-bromo-2-chloro-N-(dimethyl-1,2-oxazol-4-yl)-6-methylpyridine-3-carboxamide

5-Bromo-2-Chloro-N-(Dimethyl-1,2-Oxazol-4-Yl)-6-Methylpyridine-3-Carboxamide (CAS No: 2248961-25-1)

The compound 5-bromo-2-chloro-N-(dimethyl-1,2-oxazol-4-yl)-6-methylpyridine-3-carboxamide (CAS No: 2248961-25-1) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties in medicinal chemistry, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with bromine at position 5, chlorine at position 2, a methyl group at position 6, and an N-substituted carboxamide group at position 3. The substituents on the pyridine ring significantly influence its electronic properties, making it a valuable compound for further exploration.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of electron-withdrawing groups such as bromine and chlorine on the pyridine ring enhances the molecule's ability to interact with biological targets through hydrogen bonding and π-interactions. Additionally, the dimethyl oxazol group attached to the carboxamide moiety introduces steric bulk and potential for further functionalization, which can be exploited in designing bioactive molecules.

In terms of synthesis, 5-bromo-2-chloro-N-(dimethyl-1,2-oxazol-4-yl)-6-methylpyridine-3-carboxamide can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The synthesis typically begins with the preparation of the pyridine derivative precursor, followed by substitution reactions to introduce the halogen atoms and methyl group. The final step involves coupling the carboxylic acid derivative with dimethyl oxazolamine to form the amide bond. This synthetic pathway demonstrates the feasibility of constructing complex heterocyclic compounds with precise control over substitution patterns.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the molecular structure and purity of the compound, ensuring its suitability for further studies. The high-resolution mass spectrum of this compound reveals a molecular ion peak corresponding to its calculated molecular weight of 407.0 g/mol.

One of the most promising applications of 5-bromo-2-chloro-N-(dimethyl-1,2-oxazol-4-y l)-6-methylpyridine -3-carboxamide lies in its potential as a lead compound in drug discovery programs targeting specific protein kinases or other therapeutic targets. Recent research has shown that pyridine-based compounds with similar substitution patterns exhibit potent inhibitory activity against several kinases involved in cancer progression. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that analogous compounds can effectively bind to ATP-binding pockets of kinases, suggesting their potential as anti-cancer agents.

Beyond medicinal chemistry, this compound also finds relevance in agrochemical research. Pyridine derivatives are known for their pesticidal properties due to their ability to disrupt insect nervous systems or inhibit key enzymes involved in plant defense mechanisms. The brominated and chlorinated substituents in this molecule may enhance its stability and bioavailability when applied as a pesticide or herbicide.

In conclusion, 5-bromo - 2-chloro - N - (dimethyl - 1 , 2 - oxazol - 4 - yl ) -6-m ethylpy ridin e -3-car boxam id e (CAS No: 2248961 - 25 -1 ) represents a valuable addition to the library of pyridine derivatives with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research into drug discovery, agrochemical development, and materials science.